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Compound of Interest

Compound Name: 1-Nitro-4-phenylethynyl-benzene

Cat. No.: B155261 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential, step-by-step procedures for the proper disposal of 1-Nitro-4-
phenylethynyl-benzene, ensuring adherence to safety protocols and regulatory compliance.

While some safety data sheets (SDS) may classify this compound as not hazardous according

to the Globally Harmonized System (GHS), it is crucial to recognize that its thermal

decomposition can produce toxic fumes, and the general practice for aromatic nitro compounds

is to handle them as hazardous waste.[1][2][3]

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to handle 1-Nitro-4-
phenylethynyl-benzene with the appropriate safety measures.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes are

mandatory.[2]

Respiratory Protection: All handling of this compound should be conducted in a well-

ventilated chemical fume hood to minimize the risk of inhalation.[1][4]
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Spill Response: In the event of a spill, immediately alert others in the vicinity.[4] If the

substance is flammable, extinguish all nearby ignition sources.[4] The spill should be contained

using a non-combustible absorbent material like sand or vermiculite.[4] The absorbed material

must be collected into a sealed container for disposal as hazardous waste.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Nitro-4-phenylethynyl-benzene.

Property Value Source

Molecular Formula C₁₄H₉NO₂ [5]

Molecular Weight 223.23 g/mol [5]

CAS Number 1942-30-9 [5][6]

Appearance Light yellow solid [7]

Melting Point 176 - 178 °C [7]

Purity ≥ 98% [1]

Step-by-Step Disposal Protocol
The recommended and safest method for the disposal of 1-Nitro-4-phenylethynyl-benzene
and any materials contaminated with it is to manage them as hazardous waste through a

licensed and approved waste disposal company.[1][3]

1. Waste Identification and Segregation:

Isolate Waste: All materials that have come into contact with 1-Nitro-4-phenylethynyl-
benzene, including surplus or expired chemicals, contaminated PPE, weighing papers, and

spill cleanup materials, must be treated as hazardous waste.[8]

Separate Waste Streams: Do not mix this waste with other chemical waste streams unless

explicitly instructed to do so by your institution's Environmental Health and Safety (EHS)

department. Aromatic nitro compounds can be incompatible with strong oxidizing agents,

strong bases, and acids.[2]
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2. Containerization and Labeling:

Select Appropriate Containers: Use a designated, chemically resistant container with a

secure, tight-fitting lid for waste collection. The original container is often a suitable choice.[2]

[9]

Proper Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "1-Nitro-4-phenylethynyl-benzene," the associated hazards

(e.g., "Toxic," "Irritant"), the accumulation start date, and your contact information.[2][3]

3. On-site Accumulation and Storage:

Designated Storage Area: Store the sealed waste container in a designated, well-ventilated,

and cool hazardous waste storage area.[2]

Incompatible Materials: Ensure the storage area is away from incompatible materials, heat,

sparks, and open flames.[2]

Secondary Containment: It is best practice to place the primary waste container inside a

larger, chemically resistant secondary container to mitigate any potential leaks.[8]

4. Arranging for Professional Disposal:

Contact Your EHS Department: Notify your institution's EHS department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the

waste.[3]

Provide Documentation: Be prepared to provide the disposal company with all available

information about the waste, including its chemical composition and any known hazards.[2]

Likely Disposal Method: The most probable disposal method for this type of compound is

high-temperature incineration at a permitted facility.[2]

5. Contaminated Packaging:

Before disposing of the original container, ensure it is completely empty.[1] The empty

container should still be managed as hazardous waste unless it has been triple-rinsed with a
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suitable solvent. The rinsate from this cleaning process must be collected and disposed of as

hazardous liquid waste.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1-Nitro-4-phenylethynyl-benzene.
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Caption: Disposal workflow for 1-Nitro-4-phenylethynyl-benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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